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Compound of Interest

Compound Name: 2-Hydroxynicotinic acid

Cat. No.: B127336 Get Quote

Essential guidance for the safe handling and disposal of 2-Hydroxynicotinic acid is critical for

laboratory safety. This document provides immediate, procedural, and step-by-step information

for researchers, scientists, and drug development professionals. Adherence to these protocols

is paramount to minimizing risks and ensuring a safe research environment.

2-Hydroxynicotinic acid is classified as a hazardous chemical that can cause skin irritation,

serious eye irritation, and respiratory irritation.[1][2][3][4] Therefore, the use of appropriate

Personal Protective Equipment (PPE) is mandatory.

Hazard and Personal Protective Equipment
Summary
To ensure rapid risk assessment, the following table summarizes the key hazards associated

with 2-Hydroxynicotinic acid and the corresponding recommended PPE.
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Hazard Category Description
Recommended Personal
Protective Equipment
(PPE)

Skin Irritation
Causes skin irritation upon

contact.[1][2][3][4]

Gloves: Wear appropriate

protective gloves. While

specific breakthrough times

are not readily available, heavy

nitrile or other impervious

gloves are recommended for

handling concentrated

solutions. Lightweight PVC

gloves may be sufficient for

dilute solutions. Lab Coat: A

lab coat is the minimum

required protection. Apron: For

transferring quantities greater

than 10 milliliters, an

impervious apron should be

worn.

Serious Eye Irritation
Causes serious eye irritation

upon contact.[1][2][3][4]

Eye and Face Protection:

Splash-proof chemical goggles

or safety glasses with side

shields are required. A face

shield is recommended when

dispensing or handling

concentrated forms.

Respiratory Irritation

May cause respiratory irritation

if inhaled, particularly as a

dust.[1][2][3][4]

Respiratory Protection: Use in

a well-ventilated area.[1][4] If

dust is generated, a NIOSH-

approved respirator is

necessary.[5]

Experimental Workflow for Safe Handling

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC247221000&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxynicotinic-acid
https://www.capotchem.com/doc/msds_609-71-2.do
https://assets.thermofisher.cn/DirectWebViewer/private/document.aspx?prd=ALFAAA15986~~PDF~~MTR~~CGV4~~EN~~2025-09-07%2001:42:22~~2-Hydroxynicotinic%20acid~~
https://www.fishersci.com/store/msds?partNumber=AC247221000&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxynicotinic-acid
https://www.capotchem.com/doc/msds_609-71-2.do
https://assets.thermofisher.cn/DirectWebViewer/private/document.aspx?prd=ALFAAA15986~~PDF~~MTR~~CGV4~~EN~~2025-09-07%2001:42:22~~2-Hydroxynicotinic%20acid~~
https://www.fishersci.com/store/msds?partNumber=AC247221000&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxynicotinic-acid
https://www.capotchem.com/doc/msds_609-71-2.do
https://assets.thermofisher.cn/DirectWebViewer/private/document.aspx?prd=ALFAAA15986~~PDF~~MTR~~CGV4~~EN~~2025-09-07%2001:42:22~~2-Hydroxynicotinic%20acid~~
https://www.fishersci.com/store/msds?partNumber=AC247221000&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/document.aspx?prd=ALFAAA15986~~PDF~~MTR~~CGV4~~EN~~2025-09-07%2001:42:22~~2-Hydroxynicotinic%20acid~~
https://aksci.com/sds/S402_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127336?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram outlines the logical workflow for selecting and using PPE when handling

2-Hydroxynicotinic acid.

Preparation Phase

Handling Phase

Post-Handling Phase

Assess Task:
- Quantity of 2-Hydroxynicotinic acid

- Concentration
- Potential for dust generation

Consult Safety Data Sheet (SDS)

Select Appropriate PPE
(Gloves, Eye/Face Protection, Lab Coat, Respirator if needed)

Inspect PPE for damage

Don PPE Correctly

Handle 2-Hydroxynicotinic acid
in a well-ventilated area

(e.g., fume hood)

Spill Occurs?

Follow Spill Cleanup Protocol

Yes

Continue Work

No

Doff PPE Correctly

Dispose of single-use PPE
as contaminated waste

Wash hands thoroughly
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PPE Selection and Usage Workflow for 2-Hydroxynicotinic Acid.

Disposal Plan for 2-Hydroxynicotinic Acid Waste
Proper disposal of 2-Hydroxynicotinic acid and contaminated materials is crucial to prevent

environmental contamination and ensure safety.

Operational Plan:

Segregation: All waste contaminated with 2-Hydroxynicotinic acid, including unused

product, contaminated PPE (gloves, etc.), and cleaning materials, must be segregated from

general laboratory waste.

Labeling: Waste containers must be clearly labeled as "Hazardous Waste: 2-
Hydroxynicotinic Acid" and include the date of accumulation.

Storage: Store waste in a designated, well-ventilated, and secure area away from

incompatible materials, such as strong oxidizing agents.[1][4]

Disposal: Arrange for disposal through a licensed professional waste disposal service.[3] Do

not dispose of 2-Hydroxynicotinic acid down the drain or in regular trash.[1]

The following diagram illustrates the step-by-step disposal plan.
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Disposal Workflow for 2-Hydroxynicotinic Acid Waste.

By adhering to these safety protocols and operational plans, you contribute to a safer

laboratory environment for yourself and your colleagues. Always consult your institution's

specific safety guidelines and the most recent Safety Data Sheet (SDS) before handling any

chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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